Cas no 62069-39-0 (4H-Benzo[a]quinolizin-4-one, 6,7-dihydro-10-hydroxy-9-methoxy-)

• Product name: 4H-Benzo[a]quinolizin-4-one, 6,7-dihydro-10-hydroxy-9-methoxy-
• CAS No: 62069-39-0
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 459145
• PubChem ID: 12327305

4H-Benzo[a]quinolizin-4-one, 6,7-dihydro-10-hydroxy-9-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-Benzo[a]quinolizin-4-one, 6,7-dihydro-10-hydroxy-9-methoxy-
• 10-hydroxy-9-methoxy-6,7-dihydrobenzo[a]quinolizin-4-one
• 10-Hydroxy-9-methoxy-6,7-dihydro-4H-pyrido[2,1-a]isoquinolin-4-one
• DTXSID00489831
• 62069-39-0

• Inchi： InChI=1S/C14H13NO3/c1-18-13-7-9-5-6-15-11(3-2-4-14(15)17)10(9)8-12(13)16/h2-4,7-8,16H,5-6H2,1H3
• InChI Key： KYGAHODAYZWVLV-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(=C1)CCN3C2=CC=CC3=O)O

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77